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Compound of Interest

Compound Name: GSK199

Cat. No.: B607773 Get Quote

Introduction

GSK199 is a potent, reversible, and selective inhibitor of Protein Arginine Deiminase 4 (PAD4),

with an IC50 of 200 nM.[1][2][3][4] PAD4 is an enzyme that catalyzes the conversion of arginine

residues to citrulline on proteins, a post-translational modification known as citrullination.[3][4]

This process is implicated in various physiological and pathological processes, including gene

regulation, inflammation, and the formation of Neutrophil Extracellular Traps (NETs).[3][5][6]

GSK199 is a critical tool compound for studying the role of PAD4 in diseases such as

rheumatoid arthritis and cancer.[6][7] These notes provide detailed information on the solubility

of GSK199 in various solvents and protocols for its preparation and storage.

Solubility Data
GSK199 exhibits varying solubility in common laboratory solvents. The following table

summarizes the quantitative solubility data for GSK199 hydrochloride. It is crucial to use fresh,

anhydrous DMSO, as its hygroscopic nature can significantly reduce the solubility of the

compound.[1][2]
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Solvent Concentration (mg/mL) Molar Concentration (mM)

DMSO (Dimethyl Sulfoxide) ≥ 100 mg/mL[1] 213.23 mM[1]

DMSO (Dimethyl Sulfoxide) 94 mg/mL[2] 200.43 mM[2]

Water 94 mg/mL[2] 200.43 mM

Ethanol 31 mg/mL[2] 66.10 mM

DMF (Dimethylformamide) 30 mg/mL[4] 63.97 mM

PBS (pH 7.2) 10 mg/mL[4] 21.32 mM

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of GSK199 in DMSO,

suitable for in vitro experiments and for creating working solutions for in vivo studies.

Materials:

GSK199 (hydrochloride salt, MW: 468.98 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Procedure:

Weigh the desired amount of GSK199 powder in a sterile vial.

Add the appropriate volume of fresh, anhydrous DMSO to achieve the target concentration

(e.g., for a 100 mg/mL stock, add 1 mL of DMSO to 100 mg of GSK199).
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Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10

minutes.[1][4]

Gentle warming to 37°C can also be applied to aid dissolution.[4]

Once a clear solution is obtained, aliquot the stock solution into smaller, single-use volumes

to avoid repeated freeze-thaw cycles.[1][4]

Storage:

Store the DMSO stock solution at -20°C for up to 1 month or at -80°C for up to 6 months.[1]

[4]

Ensure containers are sealed tightly to protect from moisture.[1]

Protocol 2: Preparation of an In Vivo Formulation
This protocol details the preparation of a vehicle formulation suitable for oral administration in

animal models, achieving a GSK199 concentration of ≥ 2.5 mg/mL.[1]

Materials:

GSK199 stock solution in DMSO (e.g., 25 mg/mL)

PEG300 (Polyethylene glycol 300)

Tween-80 (Polysorbate 80)

Saline (0.9% NaCl, sterile)

Sterile conical tube

Procedure (for 1 mL of working solution):

In a sterile conical tube, add 400 µL of PEG300.
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Add 100 µL of a 25 mg/mL GSK199 stock solution in DMSO to the PEG300. Mix thoroughly

by vortexing until the solution is homogeneous.[1]

Add 50 µL of Tween-80 to the mixture and vortex again until evenly mixed.[1]

Add 450 µL of sterile saline to bring the final volume to 1 mL. Vortex thoroughly to ensure a

clear and uniform solution.[1]

The final vehicle composition will be: 10% DMSO, 40% PEG300, 5% Tween-80, and 45%

Saline.[1] This formulation results in a clear solution with a GSK199 solubility of at least 2.5

mg/mL (5.33 mM).[1]

Visualization of Mechanism of Action
GSK199 functions by inhibiting the PAD4 enzyme, which plays a key role in protein

citrullination and the subsequent formation of Neutrophil Extracellular Traps (NETs), a process

implicated in autoimmune diseases like rheumatoid arthritis.
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Caption: Mechanism of PAD4 inhibition by GSK199.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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